Cas no 851405-36-2 (3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide)

• Product Name: 3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
• CAS No: 851405-36-2
• MF: C₁₉H₁₆F₂N₂O₂
• MW: 342.339351654053
• CID: 6509627
• Update Time: 2025-05-19

3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
• 3,4-difluoro-N-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzamide
• Benzamide, N-[2-(1,2-dihydro-7-methyl-2-oxo-3-quinolinyl)ethyl]-3,4-difluoro-

• Inchi： 1S/C19H16F2N2O2/c1-11-2-3-12-9-14(19(25)23-17(12)8-11)6-7-22-18(24)13-4-5-15(20)16(21)10-13/h2-5,8-10H,6-7H2,1H3,(H,22,24)(H,23,25)
• InChI Key： NJZNNTLDHISGFV-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(C)C=C2)(=O)C1=CC=C(F)C(F)=C1

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 549.2±50.0 °C(Predicted)
• pka: 11.62±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide

Comprehensive Overview of 3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide (CAS No. 851405-36-2)

The compound 3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide (CAS No. 851405-36-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a quinolinone core with a difluorobenzamide moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic effects in diseases like cancer and inflammatory disorders.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in personalized medicine and targeted therapies. The 3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide stands out due to its ability to modulate specific enzymatic pathways. This aligns with the growing trend of precision medicine, where compounds with high selectivity and low off-target effects are highly sought after. Its CAS No. 851405-36-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

The synthesis and characterization of 3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide involve sophisticated organic chemistry techniques, including amide coupling and heterocyclic ring formation. These methods are critical for ensuring the compound's purity and bioactivity, which are essential for its potential use in drug development. Additionally, its fluorinated aromatic component enhances its metabolic stability, a key consideration in the design of modern pharmaceuticals.

From an industrial perspective, the compound's scalability and cost-effectiveness are under scrutiny, as these factors determine its viability for large-scale production. The integration of green chemistry principles in its synthesis is another hot topic, as sustainability becomes a priority in chemical manufacturing. Researchers are exploring catalytic methods and renewable solvents to minimize environmental impact while maintaining high yields.

In conclusion, 3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide (CAS No. 851405-36-2) represents a fascinating intersection of chemistry and biology. Its potential applications in therapeutic development and its alignment with contemporary research trends make it a compound worth watching. As scientific inquiry continues to evolve, this molecule may well play a pivotal role in addressing some of the most pressing challenges in modern medicine.